N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)furan-2-carboxamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H15N5O4/c1-10-11(2)19-18(21-16(10)24)23-15(20-17(25)14-6-4-8-27-14)9-12(22-23)13-5-3-7-26-13/h3-9H,1-2H3,(H,20,25)(H,19,21,24)
• InChI Key: IRLDBQRJBDJMNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=CO4)C
• Molecular Formula: C18H15N5O4
• Molecular Weight: 365.3 g/mol

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H15N5O4 and its molecular weight is 365.349. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of novel compounds incorporating furan and pyrimidine moieties, like N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)furan-2-carboxamide, often involves complex reactions aiming to explore their chemical properties and potential applications in medicinal chemistry. Studies have demonstrated various methodologies for synthesizing such compounds, focusing on their structural diversity and potential as precursors for further chemical modifications (Sanad & Mekky, 2018).

Biological Activities

• The exploration of biological activities is a critical aspect of research on compounds like N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)furan-2-carboxamide. Researchers have synthesized and evaluated similar compounds for their potential anticancer, anti-inflammatory, and anti-5-lipoxygenase activities. These studies aim to identify novel therapeutic agents based on their efficacy and molecular interactions with biological targets (Rahmouni et al., 2016).

Molecular Docking and Drug Design

• Molecular docking studies play a vital role in understanding the interaction between compounds like N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)furan-2-carboxamide and their biological targets. These studies help in the design and optimization of new drugs by predicting the binding modes and affinity of compounds to specific receptors or enzymes, guiding the development of more effective and selective therapeutic agents (Fahim et al., 2019).